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Compound of Interest

Compound Name: GDC-9545

Cat. No.: B1574615 Get Quote

Essential Safety and Handling Guide for GDC-
9545
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent and selective estrogen receptor degrader (SERD), GDC-9545. The following

procedural guidance is designed to ensure the safe handling of this compound in a laboratory

setting.

Disclaimer: This guide is based on publicly available information and general best practices for

handling highly potent active pharmaceutical ingredients (HPAPIs). It is not a substitute for a

manufacturer-provided Safety Data Sheet (SDS). Always consult the official SDS from your

supplier before commencing any work with GDC-9545.

Compound Information
GDC-9545 is a non-steroidal, orally bioavailable SERD that has been investigated for the

treatment of estrogen receptor-positive (ER+) breast cancer.[1][2][3][4] Its mechanism of action

involves binding to the estrogen receptor, leading to its degradation.[1]
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Property Value Source

Synonyms Giredestrant, RG6171 [1]

Molecular Formula C₂₇H₃₁F₅N₄O [1]

Molecular Weight 522.55 g/mol [1]

Appearance Solid [1]

CAS Number 1953133-47-5 [1]

Personal Protective Equipment (PPE)
Due to its high potency, strict adherence to PPE protocols is mandatory when handling GDC-
9545.

PPE Category Specification

Hand Protection
Double-gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye Protection
Chemical safety goggles or a face shield must

be worn.

Body Protection

A dedicated lab coat, preferably disposable,

should be worn over personal clothing. An

impervious apron may be necessary for larger

quantities or when there is a risk of splashing.

Respiratory Protection

For handling the solid compound outside of a

containment system, a properly fitted NIOSH-

approved respirator (e.g., N95 or higher) is

essential to prevent inhalation of airborne

particles.

Engineering Controls
To minimize exposure, all handling of solid GDC-9545 and concentrated solutions should be

performed within certified engineering controls.
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Control Type Application

Chemical Fume Hood For general handling of solutions.

Containment Ventilated Enclosure (CVE) or

Glovebox

For weighing and aliquoting the solid compound

to prevent aerosolization and inhalation.

Biological Safety Cabinet (Class II)
Can be used for handling solutions, providing

both product and personnel protection.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow is designed to ensure the safe handling of GDC-9545 from receipt to

disposal.
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Preparation

Compound Handling

Cleanup & Disposal

1. Review SDS & SOPs

2. Don Full PPE

3. Prepare Engineering Controls

4. Weigh Solid in CVE/Glovebox

Transfer to containment

5. Prepare Stock Solution

6. Perform Experiment in Fume Hood

7. Decontaminate Surfaces

Post-experiment

8. Segregate & Label Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of GDC-9545.
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Preparation
Review Safety Documentation: Before any work begins, thoroughly review the supplier's

Safety Data Sheet (SDS) and your institution's Standard Operating Procedures (SOPs) for

handling potent compounds.

Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.

Prepare Engineering Controls: Ensure your chemical fume hood, CVE, or glovebox is

functioning correctly and has a current certification. Prepare all necessary equipment and

reagents within the containment area to minimize movement in and out.

Compound Handling
Weighing Solid GDC-9545:

Perform all weighing and handling of the solid compound within a CVE or glovebox to

prevent the generation of airborne dust.

Use dedicated spatulas and weigh boats.

Preparation of Stock Solutions:

GDC-9545 is soluble in DMSO.[1]

Add the solvent to the solid GDC-9545 within the containment to avoid dust generation.

Cap the vial securely before removing it from the containment.

Performing Experiments:

All subsequent dilutions and experimental procedures involving GDC-9545 solutions

should be conducted in a chemical fume hood.

Storage and Stability
Proper storage is crucial to maintain the integrity of GDC-9545.
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Condition Temperature Duration

Solid -20°C Long-term (months to years)

In Solvent -20°C Up to 1 month

Store in a dry, dark location.[1]

Disposal Plan
All waste contaminated with GDC-9545 must be treated as hazardous waste.

Waste Segregation

Waste Streams

Disposal Containers

Solid Waste
(Gloves, Tubes, Wipes)

Labeled Hazardous Solid Waste Bin

Liquid Waste
(Aqueous & Organic)

Labeled Hazardous Liquid Waste Bottle

Sharps Waste
(Needles, Pipette Tips)

Puncture-Proof Sharps Container

Click to download full resolution via product page

Caption: Segregation of GDC-9545 contaminated waste.

Disposal Procedures
Solid Waste:

Collect all contaminated solid waste (e.g., gloves, weigh boats, paper towels, disposable

lab coats) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:
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Collect all solutions containing GDC-9545 in a sealed, labeled hazardous waste container.

Do not dispose of down the drain.[5][6][7][8]

Sharps Waste:

Dispose of all contaminated sharps (e.g., pipette tips, needles) in a designated, puncture-

resistant sharps container.[5][9]

Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact

with GDC-9545. A suitable decontamination solution would be one that can solubilize the

compound (e.g., an alcohol-based solution), followed by a thorough cleaning with soap

and water.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to handle it, use a chemical spill kit

to absorb the material. Place the absorbed

material in a sealed, labeled hazardous waste

container. For large spills, contact your

institution's environmental health and safety

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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